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Compound of Interest

Compound Name:
N-(4-Methylumbelliferyl)-

maleinimid

Cat. No.: B1627056 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for N-(4-Methylumbelliferyl)-

maleimide

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of N-(4-Methylumbelliferyl)-maleimide (CAS

211565-47-8). By adhering to these procedures, you can minimize risks and ensure a secure

laboratory environment. This compound is a thiol-reactive, fluorescent reagent intended for

research use only.[1][2]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for N-(4-Methylumbelliferyl)-maleimide is not readily

available, the maleimide functional group is known to be a reactive alkylating agent. Therefore,

stringent adherence to the following personal protective equipment (PPE) guidelines is

mandatory to prevent skin and eye contact, and inhalation.
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PPE Category Specification

Hand Protection

Wear nitrile or other appropriate chemical-

resistant gloves. Inspect gloves for integrity

before use and dispose of contaminated gloves

properly.

Eye & Face Protection

Use chemical safety goggles that meet OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166. A face

shield may be required for splash hazards.[3]

Skin & Body Protection

Wear a standard laboratory coat. Ensure full

skin coverage to prevent any direct contact with

the powder or solutions.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH/MSHA-approved respirator

is recommended.[3] All handling of the solid

compound should be performed in a chemical

fume hood.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible and operational.

Assemble all necessary materials and equipment before handling the compound.

Don the required PPE as specified in the table above.

2. Handling the Compound:

N-(4-Methylumbelliferyl)-maleimide is a light yellow, powdered solid.[4]

To prevent inhalation, avoid creating dust when handling the solid.
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Weigh and prepare solutions of the compound within a chemical fume hood.

The compound is soluble in chloroform.[4] For biological applications, it is often dissolved in

an organic solvent like DMSO before being diluted in an aqueous buffer.

3. Storage:

Store the compound at +4°C for long-term stability (stable for at least 2 years).[1][4]

Keep the container tightly closed and protect it from light and moisture.[4]

Disposal Plan
Proper disposal of N-(4-Methylumbelliferyl)-maleimide and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain. The original

container should be used for disposal.

Contaminated Labware

Decontaminate glassware with an appropriate

solvent. Dispose of disposable labware (e.g.,

pipette tips, tubes) as solid chemical waste.

Aqueous Waste Solutions

Due to the reactivity of the maleimide group,

aqueous solutions should be treated as

chemical waste. Do not pour down the drain.

Collect in a designated, labeled waste container

for hazardous materials.

Contaminated PPE
Dispose of contaminated gloves and other

disposable PPE as solid chemical waste.

Experimental Protocol: General Procedure for
Protein Labeling
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N-(4-Methylumbelliferyl)-maleimide is a fluorescent probe that reacts with free sulfhydryl groups

(cysteine residues) on proteins. The following is a general protocol for labeling proteins.

Materials:

Protein of interest in a suitable buffer (pH 6.5-7.5, amine-free, e.g., PBS or HEPES).

N-(4-Methylumbelliferyl)-maleimide.

Anhydrous DMSO or DMF to prepare a stock solution of the labeling reagent.

Size-exclusion chromatography column (e.g., Sephadex G-25) for removing unreacted dye.

Procedure:

Prepare Protein Sample: Dissolve the protein in the reaction buffer at a concentration of 1-5

mg/mL.

Prepare Labeling Reagent Stock Solution: Immediately before use, dissolve N-(4-

Methylumbelliferyl)-maleimide in anhydrous DMSO or DMF to a concentration of 1-10 mM.

Labeling Reaction: Add a 10- to 20-fold molar excess of the labeling reagent to the protein

solution. The optimal ratio may need to be determined empirically.

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at

4°C, protected from light.

Purification: Remove the unreacted labeling reagent by passing the reaction mixture through

a size-exclusion chromatography column equilibrated with the desired storage buffer.

Characterization: Determine the degree of labeling by measuring the absorbance of the

protein (typically at 280 nm) and the fluorescent dye at its excitation and emission maxima.
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Caption: Workflow for selecting appropriate PPE for handling N-(4-Methylumbelliferyl)-

maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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